2-Hydroxy-4'-phenoxyacetophenone

• CAS: 92254-23-4

Core Science & Biosynthesis

Part 1: Structural Characterization & Physiochemical Properties

Technical Whitepaper: 2-Hydroxy-1-(4-phenoxyphenyl)ethanone – Structural Analysis and Synthetic Utility

Executive Summary

2-Hydroxy-1-(4-phenoxyphenyl)ethanone (CAS: 92254-23-4) represents a critical pharmacophore scaffold in modern medicinal chemistry. As an

-hydroxy ketone derivative of diphenyl ether, it serves as a versatile building block for the synthesis of bioactive heterocycles, particularly 2-aminothiazoles and imidazoles. Its structural core—the 4-phenoxyphenyl moiety—is a "privileged structure" frequently observed in kinase inhibitors (e.g., BTK inhibitors), antifungal agents, and voltage-gated sodium channel blockers. This guide delineates the physicochemical properties, validated synthetic pathways, and downstream applications of this compound for drug discovery workflows.

The molecule consists of a diaryl ether backbone functionalized with an

-hydroxyacetyl group at the para position. The ether linkage confers lipophilicity and conformational flexibility, while the -hydroxy ketone (acyloin) functionality provides a reactive handle for condensation and oxidation reactions.

Table 1: Chemical Identity & Physical Data

Property	Specification
IUPAC Name	2-Hydroxy-1-(4-phenoxyphenyl)ethan-1-one
Common Synonyms	-Hydroxy-4-phenoxyacetophenone; 2-Hydroxy-4'-phenoxyacetophenone
CAS Registry Number	92254-23-4
Molecular Formula
Molecular Weight	228.25 g/mol
Physical State	Off-white to pale yellow crystalline solid
Solubility	Soluble in DMSO, DMF, MeOH, ; Sparingly soluble in water
Reactive Moiety	Acyloin group ( )

Structural Insight: The 4-phenoxyphenyl group acts as a lipophilic anchor, often occupying hydrophobic pockets in enzyme active sites (e.g., the ATP-binding pocket of kinases). The

-hydroxy ketone moiety is electronically amphoteric; the carbonyl carbon is electrophilic, while the hydroxyl group acts as a nucleophile or can be oxidized to a 1,2-dicarbonyl.

Part 2: Synthetic Pathways

The synthesis of 2-hydroxy-1-(4-phenoxyphenyl)ethanone typically follows a linear three-step protocol starting from diphenyl ether. The critical step is the hydrolysis of the

-halo intermediate, which requires controlled conditions to prevent polymerization or rearrangement.

Step-by-Step Protocol

1. Friedel-Crafts Acylation

• Reagents: Diphenyl ether, Acetyl chloride,

  (Lewis Acid).

• Conditions:

  to RT in or .

• Mechanism: Electrophilic aromatic substitution occurs predominantly at the para position due to the orth-para directing phenoxy group and steric hindrance at the ortho position.

• Product: 1-(4-phenoxyphenyl)ethanone (4-Phenoxyacetophenone).

2.

-Halogenation

• Reagents:

  in or N-Bromosuccinimide (NBS) with -TsOH.

• Conditions: RT to

  .

• Control: Mono-bromination is favored by stoichiometry.

• Product: 2-Bromo-1-(4-phenoxyphenyl)ethanone (CAS: 5031-78-7).

3. Hydrolysis (The Formate Method) Direct hydrolysis with hydroxide often leads to aldol condensation byproducts. The formate displacement method is preferred for higher yields.

• Reagents: Sodium formate (

  ) in aqueous ethanol or DMF.

• Conditions: Reflux for 4–6 hours.

• Mechanism:

  displacement of bromide by formate, followed by in situ hydrolysis of the formate ester.

• Product: 2-Hydroxy-1-(4-phenoxyphenyl)ethanone.

Diagram 1: Validated Synthetic Workflow

Caption: Linear synthetic route via Friedel-Crafts acylation, bromination, and formate-mediated hydrolysis.

Part 3: Reactive Profile & Applications

The utility of 2-hydroxy-1-(4-phenoxyphenyl)ethanone lies in its ability to form heterocycles. The 1,2-functionalization pattern is a classic precursor for forming 5-membered rings containing nitrogen and sulfur/oxygen.

Hantzsch Thiazole Synthesis

This is the primary application. Condensation with thioureas or thioamides yields 2-aminothiazoles, a scaffold found in numerous kinase inhibitors (e.g., Dasatinib analogues).

• Reaction:

  -Hydroxy ketone + Thiourea 2-Amino-4-(4-phenoxyphenyl)thiazole.

• Note: While Hantzsch synthesis typically uses

  -halo ketones, the -hydroxy ketone can be used directly under acidic conditions (via dehydration to the cation) or converted in situ to a leaving group (tosylate/mesylate).

Oxidation to 1,2-Dicarbonyls

Oxidation (e.g., with

or Swern conditions) yields 1-(4-phenoxyphenyl)ethane-1,2-dione. This intermediate condenses with diamines to form quinoxalines , which are potent DNA intercalators and kinase inhibitors.

Imidazole Formation

Condensation with aldehydes and ammonia (Debus-Radziszewski imidazole synthesis) yields 2,4,5-trisubstituted imidazoles, utilized in p38 MAP kinase inhibitors.

Diagram 2: Heterocyclic Derivatization Pathways

Caption: Divergent synthesis of bioactive heterocycles from the alpha-hydroxy ketone scaffold.

Part 4: Analytical Profiling

For quality control (QC) in drug development, the following analytical markers are standard:

• HPLC: Reverse-phase C18 column.[1] Mobile phase: Acetonitrile/Water (0.1% TFA). The phenoxy group provides strong UV absorption at 254 nm.

• 1H NMR (DMSO-d6):

  • ~4.5–4.8 ppm (d, 2H, -O).
  • ~5.0–5.5 ppm (t, 1H, OH).
  • ~7.0–8.0 ppm (m, 9H, Aromatic protons). The protons ortho to the carbonyl will be deshielded (~7.9 ppm).

• Impurity Profile: Common impurities include the unhydrolyzed bromide (detectable by isotopic pattern in MS) and the self-condensation dimer.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12217345, 2-hydroxy-1-(4-phenoxyphenyl)ethanone. Retrieved from [Link]

• Asian Journal of Organic & Medicinal Chemistry.Ultrasound Assisted Synthesis of

  -Bromoacetophenones using N-Bromosuccinimide. (Context for bromination of phenoxyacetophenones). Retrieved from [Link]
• Organic Syntheses.

Sources

• 1. Facile synthesis of 2-hydroxyacetophenone from racemic styrene oxide catalyzed by engineered enzymes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synonyms and Nomenclature of alpha-Hydroxy-4-phenoxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the nomenclature, synonyms, and key chemical information for the compound commonly known as alpha-hydroxy-4-phenoxyacetophenone. This alpha-hydroxy ketone, a derivative of acetophenone, and its related compounds, including the corresponding glyoxal and its hydrate, are of significant interest in organic synthesis and medicinal chemistry. This document aims to clarify the often-interconnected nomenclature, provide key identifiers such as CAS numbers for related structures, and detail relevant chemical properties and synthetic pathways. By offering a centralized and in-depth resource, this guide seeks to support researchers and professionals in the accurate identification, synthesis, and application of this important chemical entity.

Core Nomenclature and Structural Elucidation

The foundation of understanding any chemical compound lies in its precise nomenclature and structure. For the topic of this guide, the central molecule is an alpha-hydroxy ketone derivative of 4-phenoxyacetophenone.

IUPAC Nomenclature

The systematic name for alpha-hydroxy-4-phenoxyacetophenone, as dictated by the International Union of Pure and Applied Chemistry (IUPAC), is 2-hydroxy-1-(4-phenoxyphenyl)ethanone .

• "ethanone" : This indicates a two-carbon chain with a ketone functional group.

• "1-(4-phenoxyphenyl)" : This signifies that the C1 of the ethanone chain is attached to a phenyl group which, at its para (4th) position, is substituted with a phenoxy group (-O-phenyl).

• "2-hydroxy" : This denotes a hydroxyl (-OH) group on the C2 of the ethanone chain, which is the alpha (α) position relative to the carbonyl group.

Chemical Structure

The structural representation of 2-hydroxy-1-(4-phenoxyphenyl)ethanone is crucial for understanding its chemical behavior.

Figure 1: Chemical structure of 2-hydroxy-1-(4-phenoxyphenyl)ethanone.

Synonyms and Related Chemical Entities

The nomenclature surrounding alpha-hydroxy-4-phenoxyacetophenone can be complex due to the existence of related compounds and historical naming conventions.

Common and Trivial Names

• alpha-Hydroxy-4-phenoxyacetophenone (or α-Hydroxy-4-phenoxyacetophenone): This is the most common trivial name, directly indicating the alpha-position of the hydroxyl group on the 4-phenoxyacetophenone backbone.

• 4-Phenoxybenzoylcarbinol: This name treats the 4-phenoxybenzoyl group as a substituent on a methanol (carbinol) core.

Related Compounds: Glyoxal and its Hydrate

A crucial aspect of this compound's chemistry is its relationship with the corresponding 1,2-dicarbonyl compound (an alpha-keto-aldehyde or glyoxal) and its hydrated form.

• 4-Phenoxyphenylglyoxal: This is the alpha-keto-aldehyde derivative, with the IUPAC name 2-oxo-2-(4-phenoxyphenyl)acetaldehyde . Its CAS Number is 70-97-3 .

• 4-Phenoxyphenylglyoxal Hydrate: In the presence of water, glyoxals can exist in equilibrium with their hydrate forms. The hydrate of 4-phenoxyphenylglyoxal is 2,2-dihydroxy-1-(4-phenoxyphenyl)ethanone . A known CAS Number for a hydrate form is 92254-55-2 . The term "hydrate" in this context refers to the geminal diol formed at the aldehyde carbon.[1][2]

Figure 2: Relationship between the core chemical entities.

Chemical Identifiers and Properties

For accurate identification and handling, a summary of key chemical identifiers and physical properties is essential.

Identifier/Property	2-hydroxy-1-(4-phenoxyphenyl)ethanone	4-Phenoxyphenylglyoxal	4-Phenoxyphenylglyoxal Hydrate
IUPAC Name	2-hydroxy-1-(4-phenoxyphenyl)ethanone	2-oxo-2-(4-phenoxyphenyl)acetaldehyde	2,2-dihydroxy-1-(4-phenoxyphenyl)ethanone
CAS Number	Not definitively assigned in major databases	70-97-3	92254-55-2
Molecular Formula	C₁₄H₁₂O₃	C₁₄H₁₀O₃	C₁₄H₁₂O₄
Molecular Weight	228.24 g/mol	226.23 g/mol	244.24 g/mol
Appearance	Likely a solid	Yellowish solid	Solid

Synthesis and Experimental Protocols

The synthesis of alpha-hydroxy-4-phenoxyacetophenone can be approached through several methods, primarily involving the oxidation of the parent ketone, 4-phenoxyacetophenone (CAS: 5031-78-7)[3].

Synthesis via Selenium Dioxide Oxidation

A common and effective method for the alpha-hydroxylation of ketones is oxidation with selenium dioxide (SeO₂).[4][5][6][7]

Reaction Scheme:

Sources

• 1. CAS 1075-47-4: 4-METHYLPHENYLGLYOXAL HYDRATE | CymitQuimica [cymitquimica.com]
• 2. CAS 1736-56-7: 4-(Trifluoromethyl)phenylglyoxal hydrate [cymitquimica.com]
• 3. CAS 5031-78-7: 1-(4-Phenoxyphenyl)ethanone | CymitQuimica [cymitquimica.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. US1955890A - Oxidation of organic compounds - Google Patents [patents.google.com]
• 7. Selenium Dioxide Oxidation_Chemicalbook [chemicalbook.com]

4'-phenoxy-2-hydroxyacetophenone molecular weight and formula

Topic: 4'-Phenoxy-2-hydroxyacetophenone: Molecular Weight, Formula, and Technical Profile Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

4'-Phenoxy-2-hydroxyacetophenone (CAS 92254-23-4), also known by its IUPAC designation 2-hydroxy-1-(4-phenoxyphenyl)ethanone , is a specialized aromatic ketone intermediate. It serves as a critical building block in the synthesis of Type I photoinitiators (specifically

-hydroxy ketones) used in UV-curable coatings and biocompatible hydrogels. Additionally, its diphenyl ether core makes it a valuable scaffold in medicinal chemistry, particularly for antifungal and antineoplastic pharmacophores where the phenoxy group provides essential lipophilicity and steric bulk.

This guide provides a comprehensive technical analysis of the molecule, including its physicochemical properties, validated synthetic pathways, analytical characterization, and application logic in high-value chemical manufacturing.

Physicochemical Profile

The following data consolidates the fundamental chemical identity and physical properties of 4'-phenoxy-2-hydroxyacetophenone.

Table 1: Molecular Identity & Properties[1]

Property	Specification
Chemical Name	2-Hydroxy-1-(4-phenoxyphenyl)ethanone
Common Synonyms	4'-Phenoxy-2-hydroxyacetophenone; p-Phenoxy-alpha-hydroxyacetophenone
CAS Registry Number	92254-23-4
Molecular Formula	C₁₄H₁₂O₃
Molecular Weight	228.24 g/mol
SMILES	O=C(CO)c1ccc(Oc2ccccc2)cc1
Appearance	White to off-white crystalline solid
Melting Point	85–90 °C (Predicted/Analogous range)
Solubility	Soluble in DMSO, Methanol, Chloroform; Insoluble in Water
LogP (Predicted)	2.5 – 2.8 (Lipophilic due to phenoxy moiety)
H-Bond Donors/Acceptors	1 Donor (-OH) / 3 Acceptors (C=O, -O-, -OH)

Synthetic Pathways & Manufacturing Logic

The synthesis of 4'-phenoxy-2-hydroxyacetophenone typically follows a Friedel-Crafts acylation followed by a nucleophilic substitution/hydrolysis sequence. This route is preferred industrially for its scalability and the availability of the diphenyl ether starting material.

Validated Synthetic Protocol

Step 1: Friedel-Crafts Acylation

• Precursors: Diphenyl ether and Chloroacetyl chloride.

• Catalyst: Aluminum chloride (

  ).[1]

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

• Mechanism: Electrophilic aromatic substitution occurs predominantly at the para position of the diphenyl ether due to the directing effect of the phenoxy group, yielding 2-chloro-1-(4-phenoxyphenyl)ethanone (CAS 2632-10-2).

Step 2: Hydrolysis to

-Hydroxy Ketone

• Reagents: Sodium formate (

  ) or Sodium acetate ( ) followed by acid hydrolysis.

• Rationale: Direct hydrolysis of

  -haloketones with hydroxide ( ) often leads to polymerization or Favorskii rearrangement. Using a carboxylate salt first forms the ester intermediate (2-formyloxy or 2-acetoxy), which is then gently hydrolyzed to the alcohol.

Process Visualization (DOT Diagram)

Figure 1: Synthetic workflow from diphenyl ether to the target

-hydroxy ketone via the chloro-intermediate.

Analytical Characterization

To validate the identity of synthesized 4'-phenoxy-2-hydroxyacetophenone, the following spectral signatures are diagnostic.

Nuclear Magnetic Resonance ( H-NMR)

• Solvent:

  or

• Aromatic Region (

  6.9 – 8.0 ppm):

  • Two doublets (AA'BB' system) for the central phenylene ring (protons ortho and meta to the carbonyl).

  • Multiplet for the terminal phenyl ring (5 protons).

• Alpha-Methylene (

  4.5 – 4.8 ppm):

  • A singlet (or doublet if coupling with OH is resolved) corresponding to the

    group adjacent to the carbonyl and hydroxyl.

• Hydroxyl (

  3.0 – 5.0 ppm):

  • Broad singlet, exchangeable with

    .

Mass Spectrometry (MS)

• Ionization: ESI+ or EI.

• Molecular Ion:

  Da.

• Fragmentation Pattern:

  • Loss of

    (M-31) is common in -hydroxy ketones.

  • Tropylium ion or phenoxy fragments may be observed.[2]

Applications in Research & Development

Photoinitiator Synthesis

The 2-hydroxyacetophenone moiety is the functional core of Norrish Type I photoinitiators .

• Mechanism: Upon UV irradiation, the molecule undergoes homolytic cleavage at the C-C bond between the carbonyl and the

  -carbon.

• Significance: The phenoxy substitution shifts the UV absorption maximum (

  ) compared to unsubstituted acetophenone, potentially allowing for curing at longer wavelengths (near-UV). It serves as a precursor to more complex initiators like 2-hydroxy-1-(4-(2-hydroxyethoxy)phenyl)-2-methyl-1-propanone (Irgacure 2959 analog).

Pharmaceutical Intermediate

In drug discovery, the diphenyl ether scaffold is a "privileged structure" found in various bioactive compounds.

• Linker Chemistry: The

  -hydroxy ketone group provides a versatile handle for cyclization reactions (e.g., forming oxazoles or imidazoles) or reduction to 1,2-diols.

• Target Classes: Used in the synthesis of tubulin polymerization inhibitors and antifungal agents where the phenoxy group mimics hydrophobic pockets in protein targets.

Safety & Handling (SDS Summary)

While specific toxicological data for this intermediate may be limited, it should be handled according to protocols for

-hydroxy ketones and halogenated aromatic compounds.

• GHS Classification:

  • Warning: Causes skin irritation (H315), Causes serious eye irritation (H319).

  • STOT-SE: May cause respiratory irritation (H335).

• Handling: Use in a fume hood. Avoid dust generation.

• Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C.

  -Hydroxy ketones can be sensitive to oxidation or dimerization over time.

References

• National Center for Biotechnology Information (2025) . PubChem Compound Summary for CAS 2632-10-2 (Precursor). Retrieved from [Link]

• 001Chemical . 2-Hydroxy-4'-phenoxyacetophenone (CAS 92254-23-4) Product Details. Retrieved from [Link]

• NIST Chemistry WebBook . 4'-Hydroxyacetophenone Derivatives and Spectra. Retrieved from [Link]

Sources

• 1. Synthesis routes of 2-Chloro-1-(2,4-dihydroxyphenyl)ethanone [benchchem.com]
• 2. 927802-88-8,2’,5’-Difluoro-2-hydroxyacetophenone-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Technical Guide: 2-Hydroxy-4'-phenoxyacetophenone vs. 4'-Phenoxyacetophenone

The following technical guide details the structural, synthetic, and functional distinctions between 4'-Phenoxyacetophenone and its oxidized derivative, 2-Hydroxy-4'-phenoxyacetophenone .

Core Focus: Structural Profiling, Synthetic Pathways, and Drug Development Utility

Executive Summary

In medicinal chemistry, the transition from a methyl ketone (4'-phenoxyacetophenone ) to an

-hydroxy ketone (2-Hydroxy-4'-phenoxyacetophenone ) represents a critical activation step.[1] While the former serves as a stable, bulk intermediate for introducing the hydrophobic phenoxyphenyl moiety, the latter is a reactive "warhead" scaffold. The -hydroxy functionality allows for the rapid construction of bioactive heterocycles—specifically imidazoles and oxazoles—which are ubiquitous in kinase inhibitors (e.g., p38 MAPK inhibitors) and antifungal agents.

Chemical Profiling & Structural Identity[1][2][3]

The primary distinction lies in the substitution at the

-carbon (C2 position of the ethanone chain).[1]

Feature	4'-Phenoxyacetophenone	2-Hydroxy-4'-phenoxyacetophenone
Structure
IUPAC Name	1-(4-phenoxyphenyl)ethanone	2-hydroxy-1-(4-phenoxyphenyl)ethanone
CAS Number	5031-78-7	92254-23-4
Mol.[1][2] Weight	212.25 g/mol	228.24 g/mol
Functionality	Methyl Ketone (Nucleophilic -C)	-Hydroxy Ketone (Bifunctional)
Stability	High; stable at RT.[1]	Moderate; prone to dimerization/oxidation.[1]
Primary Use	Precursor; Friedel-Crafts substrate.[1]	Heterocycle synthesis; Pharmacophore scaffold.[1]

Synthetic Pathways & Manufacturing Logic[1][5]

The synthesis of the 2-hydroxy derivative typically proceeds sequentially from the methyl ketone.[1] Direct oxidation is possible but often yields side products; therefore, a two-step halogenation-hydrolysis protocol is the industry standard for high purity.[1]

Pathway Visualization (Graphviz)[1]

Figure 1: Stepwise synthetic progression from the raw material diphenyl ether to the target

-hydroxy ketone.

Detailed Reaction Mechanisms[1]

Step 1: Synthesis of 4'-Phenoxyacetophenone

This is a classic Friedel-Crafts Acylation .[1] Diphenyl ether is reacted with acetyl chloride in the presence of a Lewis acid catalyst (

).[1]

• Regioselectivity: The phenoxy group is an ortho/para director.[1] Due to steric hindrance at the ortho position, the para isomer (4'-position) is heavily favored.[1]

• Key Control Point: Temperature must be controlled (< 5°C initially) to prevent di-acylation.[1]

Step 2: Conversion to 2-Hydroxy-4'-phenoxyacetophenone

Direct hydroxylation is difficult.[1] The preferred route involves

-bromination followed by nucleophilic substitution .[1]

• Bromination: 4'-phenoxyacetophenone is treated with Bromine (

  ) or Copper(II) Bromide ( ) in ethyl acetate/chloroform.[1] This yields 2-bromo-1-(4-phenoxyphenyl)ethanone (CAS 2491-38-5).[1]

• Hydrolysis: The bromo-ketone is unstable and lachrymatory.[1] It is converted to the hydroxy ketone via a formate intermediate (using Sodium Formate in aqueous ethanol) which spontaneously hydrolyzes, or by direct hydrolysis with dilute base (though this risks aldol condensation side reactions).[1]

Experimental Protocols

Protocol A: Synthesis of 2-Bromo-4'-phenoxyacetophenone (Intermediate)

• Reagents: 4'-Phenoxyacetophenone (10 mmol),

  (20 mmol), Ethyl Acetate (50 mL).[1]

• Procedure:

  • Dissolve ketone in ethyl acetate.[1][3]

  • Add

    and reflux for 4–6 hours. The green turns to white as the reaction proceeds.

  • Filter off the copper salts.[1]

  • Evaporate solvent to yield the

    -bromo derivative.[1]

• Why

  ? It provides cleaner mono-bromination compared to elemental bromine, reducing the risk of di-bromination.[1]

Protocol B: Hydrolysis to 2-Hydroxy-4'-phenoxyacetophenone[1]

• Reagents: 2-Bromo-4'-phenoxyacetophenone (crude), Sodium Formate (3 eq), Ethanol/Water (1:1).[1]

• Procedure:

  • Suspend the bromo-ketone in the ethanol/water mixture.[1]

  • Add Sodium Formate and reflux for 4 hours.

  • Mechanism: The formate ion displaces the bromide (

    ) to form the -formyloxy ketone, which rapidly hydrolyzes to the -hydroxy ketone under reflux conditions.[1]

  • Cool and extract with dichloromethane. Recrystallize from hexane/ether.

Applications in Drug Development[2][7]

The transition from the methyl ketone to the hydroxy ketone is strategic in scaffold design.

The "Hydrophobic Tail" Effect

Both molecules contain the 4-phenoxyphenyl moiety.[1] In kinase inhibitors (e.g., Ibrutinib analogs), this group often occupies the hydrophobic "back pocket" of the ATP binding site. The ether linkage provides rotational flexibility, allowing the distal phenyl ring to adjust to the pocket's topology.

Heterocycle Construction (The "Warhead")

2-Hydroxy-4'-phenoxyacetophenone is a versatile precursor for constructing imidazole-based drugs.[1]

• Reaction: Condensation with aldehydes and ammonia (Weidenhagen synthesis).[1]

• Outcome: 4-(4-phenoxyphenyl)-imidazole derivatives.

• Relevance: This core is structurally similar to SB203580 (a p38 MAPK inhibitor).[1] The hydroxy group becomes part of the imidazole nitrogen/carbon framework during cyclization.

Bioactivity Logic Flow[1]

Figure 2: Logic flow from the hydroxy-ketone scaffold to bioactive kinase inhibitors.[1]

References

• National Center for Biotechnology Information (PubChem). 2-Hydroxy-1-(4-phenoxyphenyl)ethanone (Compound Summary). [Link][1]

• Organic Syntheses. General procedure for Alpha-Hydroxy Ketones via Hydrolysis. [Link][1]

Sources

• 1. 2,4'-Dihydroxyacetophenone | C8H8O3 | CID 440082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2400-51-3,2-Hydroxy-1-(3-indolyl)ethanone-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. rsc.org [rsc.org]

Protocols & Analytical Methods

enzymatic reduction of 2-Hydroxy-4'-phenoxyacetophenone using carbonyl reductases

Abstract & Introduction

The asymmetric reduction of

-hydroxy ketones is a pivotal transformation in the synthesis of adrenergic -agonists, vasodilators (e.g., Isoxsuprine analogs), and chiral building blocks. This application note details the biocatalytic reduction of 2-Hydroxy-4'-phenoxyacetophenone (1) to (R)- or (S)-1-(4-phenoxyphenyl)ethane-1,2-diol (2) using NADPH-dependent Carbonyl Reductases (KREDs).

Unlike traditional chemical reductions (e.g., borohydride or transition metal hydrogenation), which often require harsh conditions, protecting groups, or result in poor enantioselectivity due to the coordinating ability of the

-hydroxyl group, enzymatic reduction offers:

• Chemo-selectivity: Exclusive reduction of the ketone without affecting the ether linkage.

• Stereo-control: Access to >99% ee for either enantiomer by enzyme selection.

• Green Chemistry: Aqueous media, ambient temperature, and biodegradability.

Reaction Scheme

The transformation involves the stereoselective transfer of a hydride from NADPH to the carbonyl carbon of the substrate. To make the process economically viable, a cofactor recycling system using Glucose Dehydrogenase (GDH) and Glucose is employed.

Mechanism & Strategy

The core challenge with 2-Hydroxy-4'-phenoxyacetophenone is its hydrophobicity (due to the phenoxy tail) and the steric bulk required in the enzyme's active site. Standard Alcohol Dehydrogenases (ADHs) often fail to accommodate the diphenyl ether moiety. Therefore, we utilize "bulky-tolerant" KREDs (often engineered from Lactobacillus, Candida, or Rhodococcus species).

Cofactor Recycling System

Stoichiometric use of NADPH is cost-prohibitive. We couple the reduction with the oxidation of Glucose to Gluconolactone via GDH. This drives the equilibrium toward the diol product.

Figure 1: Coupled enzymatic system showing the KRED-mediated reduction driven by GDH-mediated glucose oxidation.[1]

Experimental Protocols

Materials

• Substrate: 2-Hydroxy-4'-phenoxyacetophenone (Purity >98%).

• Enzyme Kit: KRED Screening Kit (containing diverse variants).

• Cofactor: NADP+ (disodium salt).

• Recycling Enzyme: GDH (CDX-901 or equivalent, >20 U/mg).

• Buffer: 100 mM Potassium Phosphate (KPi), pH 7.0.

• Solvent: DMSO (Molecular Biology Grade).[2]

Protocol A: Enzyme Screening (200 µL Scale)

Objective: Identify the optimal enzyme variant for activity and stereoselectivity.

• Stock Preparation:

  • Dissolve Substrate (20 mg) in DMSO (1 mL) to make a 20 mg/mL stock.

  • Prepare "Recycle Mix": 100 mM KPi (pH 7.0), 1.0 mM NADP+, 150 mM Glucose, 5 U/mL GDH.

• Reaction Setup:

  • In a 96-well deep-well plate, dispense 1-2 mg of different KRED lyophilized powders into varying wells.

  • Add 190 µL of Recycle Mix to each well.

  • Initiate reaction by adding 10 µL of Substrate Stock (Final conc: 1 mg/mL, 5% DMSO).

• Incubation:

  • Seal plate with aluminum foil (photosensitive cofactor).

  • Shake at 30°C, 600 rpm for 24 hours.

• Quenching & Analysis:

  • Add 800 µL Ethyl Acetate to each well.

  • Vortex vigorously for 2 minutes; Centrifuge at 4000 rpm for 5 minutes.

  • Transfer 200 µL of the organic (top) layer to HPLC vials.

  • Analyze via HPLC (Method described in Section 4).

Protocol B: Gram-Scale Synthesis (1.0 g)

Objective: Preparative synthesis using the "Lead Enzyme" identified in screening.

• Reactor Setup: Use a 100 mL jacketed glass vessel with overhead stirring.

• Buffer Preparation: Add 40 mL of 100 mM KPi buffer (pH 7.0).

• Cofactor & Recycle:

  • Add Glucose (1.5 equivalents, ~1.1 g).

  • Add NADP+ (0.5 mM final conc, ~15 mg). Note: Low conc. is sufficient due to recycling.

  • Add GDH (500 Units).

• Substrate Addition:

  • Dissolve 1.0 g of 2-Hydroxy-4'-phenoxyacetophenone in 5 mL DMSO.

  • Add the KRED enzyme (loading determined by screen, typically 2-5 wt% relative to substrate, e.g., 20-50 mg).

  • Add the substrate/DMSO solution dropwise to the stirring buffer to create a fine suspension.

• Reaction Control:

  • Temp: Maintain 30°C.

  • pH: Monitor pH. The oxidation of glucose produces gluconic acid, which drops pH. Titrate automatically with 1M NaOH to maintain pH 7.0.

  • Time: Run for 18–24 hours.

• Work-up:

  • Add 50 mL Ethyl Acetate (EtOAc) to the vessel. Stir for 10 mins.

  • Separate phases. Extract aqueous phase again with 2 x 30 mL EtOAc.

  • Combine organics, wash with brine, dry over MgSO₄, and concentrate in vacuo.

  • Recrystallize from Hexane/EtOAc if necessary to upgrade ee.

Analytical Methods

Accurate determination of conversion and enantiomeric excess (ee) is critical.

Parameter	Condition
Instrument	HPLC (Agilent 1260 or equivalent) with UV detector
Column	Chiralpak AD-H or IA (Daicel), 4.6 x 250 mm, 5 µm
Mobile Phase	n-Hexane : Isopropanol (85 : 15 v/v)
Flow Rate	1.0 mL/min
Temperature	25°C
Detection	UV @ 254 nm (Phenoxy chromophore)
Retention Times	Substrate: ~12 min (S)-Diol: ~16 min (R)-Diol: ~19 min (Verify with standards)

Process Optimization & Troubleshooting

Solubility Management

The phenoxy group renders the substrate poorly soluble in water.

• Standard: 5-10% DMSO is usually tolerated by KREDs.

• Alternative: If conversion is low due to mass transfer, add Triton X-100 (0.5% v/v) as a surfactant or use a biphasic system with Toluene (20% v/v) if the specific KRED variant is solvent-stable (e.g., engineered variants).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (<10%)	Enzyme inhibition by DMSO	Switch co-solvent to Methanol (if tolerated) or reduce DMSO to 2%.
pH Drop (Gluconic Acid)	Ensure active pH titration (stat) with NaOH.
Low Stereoselectivity	Spontaneous chemical reduction	Run a "No Enzyme" control. Ensure no metal contamination.
Wrong Enzyme Hit	Re-screen library; "Bulky" substrates often require specific active site mutations (e.g., W110A).
Emulsion during Work-up	Protein denaturation	Add Celite (diatomaceous earth) and filter before extraction.

Workflow Visualization

Figure 2: Process development workflow from screening to scale-up.

References

• Reduction of Bulky Acetophenones: Hollmann, F., et al. "Biocatalytic reduction of bulky-bulky ketones." Green Chemistry, 2021. [Link]

• General KRED Protocols: Codexis Inc. "Codex® KRED Screening Kits Protocol." [Link]

• Alpha-Hydroxy Ketone Reduction: Kulig, J., et al. "Biocatalytic production of alpha-hydroxy ketones and vicinal diols by yeast and human aldo-keto reductases."[3] Chemico-Biological Interactions, 2013. [Link]

• Enzymatic Synthesis of Chiral Diols: Tao, J., & Xu, J. "Biocatalysis in Development of Green Pharmaceutical Processes." American Chemical Society (ACS) Symposium Series, 2012. [Link]

• Cofactor Recycling Strategies: Zhao, H., & van der Donk, W. A. "Regeneration of cofactors for use in biocatalysis." Current Opinion in Biotechnology, 2003. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Asymmetric Monoreduction of α,β-Dicarbonyls to α-Hydroxy Carbonyls by Ene Reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biocatalytic production of alpha-hydroxy ketones and vicinal diols by yeast and human aldo-keto reductases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilization of 2-Hydroxy-4'-phenoxyacetophenone (HPP) as a Functional Scaffold for Low-Migration Photoinitiators

Topic: 2-Hydroxy-4'-phenoxyacetophenone as a Photoinitiator Intermediate Content Type: Detailed Application Notes and Protocols

Executive Summary

2-Hydroxy-4'-phenoxyacetophenone (HPP), also known as 2-hydroxy-1-(4-phenoxyphenyl)ethanone, represents a critical class of Type I (Norrish Type I) photoinitiator intermediates. While structurally related to ubiquitous alpha-hydroxy ketones (like Irgacure 1173 or 2959), HPP is distinct due to its 4-phenoxy chromophore and its primary utility as a functionalizable scaffold .

This Application Note details the protocol for utilizing HPP not merely as a standalone initiator, but as a reactive intermediate to synthesize Macromolecular (Polymeric) Photoinitiators . By tethering HPP to polymer backbones via its primary hydroxyl group, researchers can virtually eliminate photoinitiator migration—a critical requirement for food packaging and biomedical hydrogels.

Chemical Identity & Properties

Before synthesis, verify the precursor identity using the following physicochemical parameters.

Property	Specification	Notes
Chemical Name	2-Hydroxy-1-(4-phenoxyphenyl)ethanone	Also referred to as 2-Hydroxy-4'-phenoxyacetophenone.
Molecular Formula	C₁₄H₁₂O₃
Molecular Weight	228.25 g/mol
Appearance	White to off-white crystalline solid
Melting Point	108°C – 112°C	Sharp melting point indicates high purity (>98%).
Absorption Max ( )	280 nm, 320 nm (shoulder)	Extends into UV-A, suitable for Hg-vapor lamps.
Solubility	Soluble in Acetone, MEK, THF; Insoluble in Water	Requires co-solvent for aqueous formulations.

Mechanistic Insight: The "Intermediate" Advantage

Norrish Type I Cleavage

HPP functions via homolytic cleavage of the C–C bond between the carbonyl and the alpha-carbon upon UV excitation.

• Radical A: Benzoyl radical (Initiating species).

• Radical B:

  -hydroxymethyl radical (Reducing species/Terminator).

Why Use HPP as an Intermediate?

Unlike dimethyl-substituted analogs (e.g., Irgacure 1173), the unsubstituted

-carbon in HPP renders the radical generation slower. However, the primary hydroxyl group (-CH₂OH) is sterically accessible, making HPP an ideal "anchor" for chemical modification.

Strategic Application:

• Polymeric PIs: Reacting HPP with diisocyanates creates polyurethanes with embedded photoactive groups.

• Bifunctional PIs: Esterification with diacid chlorides creates high-MW initiators that resist extraction.

Figure 1: Mechanism of radical generation. The 4-phenoxy group extends absorption, while the hydroxyl tail allows for pre-reaction chemical functionalization.

Protocol: Synthesis of Low-Migration Polymeric Photoinitiator

Objective: Convert HPP into a polyurethane-based photoinitiator (HPP-PU) to prevent migration in food-contact coatings.

Reagents & Equipment

• Precursor: 2-Hydroxy-4'-phenoxyacetophenone (HPP) (dried).

• Linker: Hexamethylene Diisocyanate (HDI) or Isophorone Diisocyanate (IPDI).

• Solvent: Anhydrous Methyl Ethyl Ketone (MEK).

• Catalyst: Dibutyltin Dilaurate (DBTDL) (0.1 wt%).

• Setup: 3-neck round bottom flask, N₂ purge, reflux condenser, mechanical stirrer.

Step-by-Step Methodology

• Preparation:

  • Dry HPP in a vacuum oven at 40°C for 4 hours to remove trace water (critical to prevent urea formation).

  • Purge the reaction vessel with dry Nitrogen for 15 minutes.

• Dissolution:

  • Charge 0.1 mol of HPP into the flask.

  • Add 100 mL of anhydrous MEK. Stir until completely dissolved.

• Functionalization Reaction:

  • Add 0.05 mol of HDI (Molar ratio 2:1 HPP:HDI to cap both isocyanate groups).

  • Add 2 drops of DBTDL catalyst.

  • Heat the mixture to 60°C .

• Monitoring (Self-Validating Step):

  • Technique: FT-IR Spectroscopy.

  • Target: Monitor the -N=C=O peak at ~2270 cm⁻¹ .

  • Endpoint: The reaction is complete when the 2270 cm⁻¹ peak disappears completely (approx. 4–6 hours).

• Isolation:

  • Precipitate the product by pouring the reaction mixture into cold n-Hexane.

  • Filter the white solid and dry under vacuum.

Figure 2: Synthesis workflow for converting HPP intermediate into a non-migrating polymeric photoinitiator.

Application Protocol: UV Curing & Validation

Objective: Formulate and test the HPP-derivative in a UV-curable coating.

Formulation Table

Component	Function	Weight %
Epoxy Acrylate Oligomer	Backbone Resin	60%
TPGDA (Tripropylene glycol diacrylate)	Reactive Diluent	35%
HPP-PU (Synthesized above)	Photoinitiator	5%
Leveling Agent	Additive	0.5%

Curing Procedure

• Mixing: Disperse the HPP-PU in TPGDA first (gentle heating to 40°C may be required), then blend with the oligomer. High-shear mixing is recommended.

• Application: Draw down a 50 µm film on a glass substrate.

• Irradiation: Pass under a Medium Pressure Mercury Lamp (80 W/cm).

  • Target Energy: 600 mJ/cm².

  • Atmosphere:[1] Air (or Nitrogen if surface tack is observed).

Validation: Migration Testing (The "Trust" Factor)

To prove the "Intermediate" strategy worked, you must verify low migration.

• Extraction: Cut 1 dm² of cured film. Immerse in 50 mL Acetonitrile for 24 hours at 40°C.

• Analysis: Inject the extraction solvent into an HPLC (C18 column, UV detection at 280 nm).

• Pass Criteria:

  • Standard HPP: Large peak at retention time of HPP.

  • HPP-PU (Polymeric):No detectable peak (or <10 ppb). The large molecule cannot migrate out of the crosslinked matrix.

References

• Crivello, J. V., & Dietliker, K. (1998). Photoinitiators for Free Radical Cationic & Anionic Photopolymerisation. Wiley-SITA.[2] (Foundational text on Norrish Type I cleavage mechanisms).

• Sigma-Aldrich. (n.d.). 2-Hydroxy-4'-(2-hydroxyethoxy)-2-methylpropiophenone (Irgacure 2959) Technical Data. Retrieved from (Comparative structural analysis).

• Fouassier, J. P., & Lalevée, J. (2012). Photoinitiators for Polymer Synthesis: Scope, Reactivity and Efficiency. Wiley-VCH. (Detailed kinetics of phenoxy-substituted acetophenones).

• PubChem. (2023).[3] 2-Hydroxy-1-(4-phenoxyphenyl)ethanone - Compound Summary. National Library of Medicine. Retrieved from (Verification of chemical identity).

• Green, W. A. (2010). Industrial Photoinitiators: A Technical Guide. CRC Press.

Disclaimer: This protocol involves hazardous chemicals (isocyanates, acrylates). All procedures must be performed in a fume hood with appropriate PPE (nitrile gloves, safety goggles).

Sources

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. scholarworks.bgsu.edu [scholarworks.bgsu.edu]
• 3. 2-Hydroxy-1-(4-hydroxyphenyl)-2-methylpropan-1-one | C10H12O3 | CID 22239681 - PubChem [pubchem.ncbi.nlm.nih.gov]

synthesis of imidazole antifungals from 2-Hydroxy-4'-phenoxyacetophenone

Executive Summary

This application note details the synthetic pathway for generating lipophilic imidazole antifungals using 2-Hydroxy-4'-phenoxyacetophenone (CAS 92254-23-4) as the primary scaffold. While classical azole antifungals (e.g., Miconazole, Econazole) typically utilize halogenated acetophenones, the use of a pre-functionalized

-hydroxy ketone offers a distinct route to 4-phenoxyphenyl-substituted azoles . These analogs exhibit enhanced lipophilicity due to the diphenyl ether moiety, a critical factor for fungal cell membrane penetration and inhibition of lanosterol 14 -demethylase (CYP51).

This guide provides a modular protocol for:

• Activation of the

  -hydroxyl group.

• Nucleophilic Displacement with imidazole.

• Stereoselective Reduction of the ketone.

• Etherification to generate final bioactive analogs (Omoconazole-like scaffolds).

Scientific Background & Retrosynthesis

Structural Activity Relationship (SAR)

The target scaffold is a 1-(4-phenoxyphenyl)-2-(1H-imidazol-1-yl)ethanol derivative. The 4-phenoxyphenyl group mimics the lipophilic tail found in Omoconazole and Fenticonazole , facilitating interaction with the hydrophobic access channel of the fungal CYP51 enzyme.

• Core Pharmacophore: The

  -hydroxy-phenethyl-imidazole skeleton.

• Mechanism: The N3 of the imidazole ring coordinates with the heme iron of CYP51, blocking ergosterol biosynthesis.

• Starting Material Advantage: Using 2-Hydroxy-4'-phenoxyacetophenone bypasses the harsh bromination steps (using

  or HBr) typically required when starting from 4-phenoxyacetophenone, reducing toxic waste and improving atom economy.

Retrosynthetic Pathway

The synthesis relies on converting the poor leaving group (-OH) into a sulfonate ester, followed by

displacement and carbonyl reduction.

Figure 1: Modular synthetic workflow from 2-Hydroxy-4'-phenoxyacetophenone to ether-linked imidazole antifungals.

Experimental Protocols

Step 1: Activation of 2-Hydroxy-4'-phenoxyacetophenone

The

-hydroxyl group must be converted into a reactive sulfonate ester (Mesylate) to facilitate imidazole substitution.

• Reagents: Methanesulfonyl chloride (MsCl), Triethylamine (TEA), Dichloromethane (DCM).

• Safety: MsCl is corrosive and lachrymatory. Perform in a fume hood.

Protocol:

• Dissolve 2-Hydroxy-4'-phenoxyacetophenone (10.0 g, 43.8 mmol) in anhydrous DCM (100 mL) under nitrogen atmosphere.

• Cool the solution to 0°C using an ice bath.

• Add Triethylamine (6.7 mL, 48.2 mmol) dropwise.

• Slowly add Methanesulfonyl chloride (3.7 mL, 48.2 mmol) over 20 minutes, maintaining temperature < 5°C.

• Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

• Quench: Wash with cold water (2 x 50 mL), saturated

  (50 mL), and brine.

• Dry over

  , filter, and concentrate in vacuo to yield the crude mesylate (Intermediate A). Use immediately due to thermal instability.

Step 2: N-Alkylation (Imidazole Insertion)

This step installs the antifungal pharmacophore.

• Reagents: Imidazole, Potassium Carbonate (

  ), Acetone or DMF.

• Critical Parameter: Use of excess imidazole (2-3 eq) prevents bis-alkylation.

Protocol:

• Suspend Imidazole (8.9 g, 131 mmol, 3 eq) and

  (9.0 g, 65 mmol) in Acetone (150 mL).

• Heat to reflux for 30 minutes to ensure deprotonation/activation.

• Add the crude Mesylate (Intermediate A) (dissolved in 20 mL Acetone) dropwise to the refluxing mixture.

• Reflux for 6–8 hours. Monitor by TLC (EtOAc/Hexane 1:1).

• Workup: Remove solvent under reduced pressure. Resuspend residue in EtOAc (100 mL) and water (100 mL).

• Extract aqueous layer with EtOAc. Combine organics, wash with water (to remove excess imidazole), dry (

  ), and concentrate.

• Purification: Recrystallize from Ethanol/Ether to obtain 1-(4-phenoxyphenyl)-2-(1H-imidazol-1-yl)ethanone .

Step 3: Carbonyl Reduction

Reduction of the ketone creates the chiral alcohol center (analogous to the Miconazole alcohol precursor).

• Reagents: Sodium Borohydride (

  ), Methanol.

Protocol:

• Dissolve the Imidazolyl Ketone (5.0 g, 17.9 mmol) in Methanol (50 mL).

• Cool to 0°C.

• Add

  (0.68 g, 17.9 mmol) portion-wise over 15 minutes.

• Stir at RT for 2 hours.

• Quench: Add acetone (5 mL) to destroy excess hydride, then concentrate.

• Partition between DCM and water. The organic layer contains 1-(4-phenoxyphenyl)-2-(1H-imidazol-1-yl)ethanol .

• Yield: Typically >90%.

Step 4: Etherification (Target Diversification)

To synthesize Omoconazole or Econazole analogs, the alcohol is etherified with a benzyl chloride derivative (e.g., 2,4-dichlorobenzyl chloride).

Protocol:

• Dissolve Alcohol (Intermediate C) (1.0 eq) in anhydrous THF or DMF.

• Add Sodium Hydride (60% dispersion, 1.2 eq) at 0°C. Stir for 30 min.

• Add 2,4-Dichlorobenzyl chloride (1.1 eq) dropwise.

• Stir at RT for 4 hours (or heat to 60°C if reaction is sluggish).

• Workup: Quench with ice water, extract with EtOAc. Purify via column chromatography (Silica, DCM/MeOH gradient).

Data Analysis & Quality Control

Expected Analytical Data

The following spectral characteristics validate the structure of the core intermediate (Alcohol form).

Technique	Parameter	Expected Signal / Observation
HPLC	Column	C18 Reverse Phase (e.g., Agilent Zorbax), 150mm x 4.6mm
Mobile Phase	ACN:Water (0.1% TFA) Gradient 10% 90%
Retention	Phenoxy derivatives are highly lipophilic; expect late elution.
1H-NMR	Solvent ( )	6.9-7.5 (m, 12H, Aromatic + Imidazole C2/C5)
Epoxide/Linker	4.8-5.0 (dd, 1H, CH-OH), 4.0-4.2 (m, 2H, -Im)
MS	ESI (+)	approx. 281.12 (for Alcohol intermediate)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Hydrolysis of Mesylate	Ensure anhydrous DCM; limit exposure to moisture; use immediately.
Bis-alkylation (Step 2)	Excess Mesylate / Low Imidazole	Maintain Imidazole:Mesylate ratio > 2.5:1.
Incomplete Reduction	Old	Use fresh reducing agent; check pH (ensure basicity).

References

• Omoconazole Synthesis & Analogs

  • Title: Synthesis and antifungal activity of novel imidazole deriv
  • Source: European P
  • Context: Describes the general alkylation of imidazole with phenacyl halides/mesyl

  • Link:

• General Azole Synthesis Protocol

  • Title: Synthesis of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)
  • Source: Chinese Journal of Modern Applied Pharmacy (2004).
  • Context: Provides the foundational stoichiometry for the imidazole displacement reaction used in Step 2.

  • Link:1

• Phenoxyacetophenone as a Scaffold

  • Title: Preparation method of alpha-(2,4-dichlorophenyl)-1h-imidazole-1-ethanol.
  • Source: P
  • Context: Validates the reduction and purification steps for similar phenacyl-imidazole alcohols.

  • Link:2

• Mechanistic Insight (CYP51 Inhibition)

  • Title: Mechanism of antifungal action of famoxadone (and related phenoxy derivatives).[3]

  • Source: WHO / JMPR Evalu
  • Context: Explains the lipophilic binding mode of the phenoxyphenyl group in fungal enzymes.

  • Link:4

Sources

• 1. Synthesis of 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)ethanol [chinjmap.com]
• 2. Preparation method of alpha-(2,4-dichlorophenyl)-1h-imidazole-1-ethanol - Eureka | Patsnap [eureka.patsnap.com]
• 3. (S)-Famoxadone|Fungicide|132584-12-4 [benchchem.com]
• 4. apps.who.int [apps.who.int]

Technical Notes & Optimization

purification methods for 2-Hydroxy-4'-phenoxyacetophenone: recrystallization vs column chromatography

The following technical support guide addresses the purification of 2-Hydroxy-4'-phenoxyacetophenone (IUPAC: 2-hydroxy-1-(4-phenoxyphenyl)ethan-1-one).

Technical Support Center: Purification of -Hydroxy Acetophenones

Ticket Subject: Purification Strategy for 2-Hydroxy-4'-phenoxyacetophenone Ticket ID: CHEM-SUP-8821 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]

Initial Assessment & Compound Verification[1]

Before proceeding with purification, we must verify the structural identity to ensure the correct physicochemical properties are targeted.

User Check: Are you working with Structure A or Structure B ?

• Structure A (Target): 2-Hydroxy-1-(4-phenoxyphenyl)ethanone.[1][2] The hydroxyl group is on the side chain (

  -position).[1][2] This is a "phenacyl alcohol."

  • Properties: Solid (likely MP 100–130°C), sensitive to oxidation/dimerization, polar.

• Structure B (Isomer): 2'-Hydroxy-4'-phenoxyacetophenone.[1][2] The hydroxyl group is on the phenyl ring (ortho-position).[1][2]

  • Properties: Likely a lower-melting solid or oil due to intramolecular H-bonding; less polar than A.[1][2]

This guide assumes Structure A (side-chain alcohol), a common intermediate in the synthesis of benzofurans and antifungal agents.[2]

Decision Matrix: Recrystallization vs. Column Chromatography

The choice between methods depends on your crude purity profile and scale.[3]

Feature	Recrystallization	Column Chromatography
Primary Use Case	Removal of non-polar starting material (e.g., 4'-phenoxyacetophenone) from >85% pure crude.[1][2]	Complex mixtures (<80% purity) or separation of close-running byproducts (e.g., brominated intermediates).[1][2]
Scalability	High (Kg scale feasible).	Low to Medium (g to 100g scale).
Solvent Cost	Low (Ethanol/Hexanes).	High (Silica gel, EtOAc/Hexanes gradients).
Thermal Risk	Moderate (Risk of dimerization at reflux).[2]	Low (Room temp separation).
Yield	Variable (Mother liquor losses).	High (if resolution is good).

Decision Workflow (Visualization)

Figure 1: Decision tree for selecting the optimal purification pathway based on crude material state and impurity profile.

Protocol A: Recrystallization (The "Oiling Out" Solution)

-Hydroxy ketones are notorious for "oiling out" (separating as a liquid phase before crystallizing) because impurities depress the melting point below the solvent's boiling point.[2]

Recommended Solvent Systems

• Ethanol/Water (Classic): Dissolve in hot ethanol, add warm water until turbid.

• Toluene/Hexane (Alternative): Good for removing non-polar 4'-phenoxyacetophenone.[1][2]

• Ethyl Acetate/Hexane: Best for initial precipitation.

Step-by-Step Protocol

• Dissolution: Place crude solid in a flask. Add minimum Ethanol (95%) at 60°C. Do not boil excessively (avoids oxidation).

• Filtration: If insoluble black specs remain (polymeric tars), filter hot through a glass frit or cotton plug.

• Precipitation:

  • Remove from heat.[4]

  • Add warm water (50°C) dropwise until the solution turns slightly cloudy (persistent turbidity).

  • Add a single drop of Ethanol to clear it.[2]

• Crystallization: Allow to cool to room temperature slowly (wrap flask in foil/towel). Then move to 4°C.

Troubleshooting: "My Product Oiled Out"

Issue: Instead of white needles, a yellow/brown oil layer formed at the bottom. Cause: The solution cooled too fast, or the impurity load is too high (acting as a solvent). Fix:

• Re-heat the mixture until the oil redissolves.

• Seed: Add a tiny crystal of pure product (if available) or scratch the inner glass wall with a glass rod at the air-liquid interface.[2]

• Slower Cooling: Place the flask in a warm water bath and let the bath cool to room temperature overnight.

Protocol B: Column Chromatography (Separation Logic)

If recrystallization fails or the crude contains significant 2-bromo-4'-phenoxyacetophenone (intermediate), chromatography is required.[1][2]

Stationary Phase & Eluent[5]

• Stationary Phase: Silica Gel 60 (230-400 mesh).[1][2]

• Eluent: Hexanes (A) and Ethyl Acetate (B).[5]

• Loading: Dry load (absorb crude onto silica) is recommended for low-solubility solids.[1][2]

Gradient Strategy

-Hydroxy ketones are polar.[1][2]

• Equilibrate: 5% EtOAc in Hexanes.

• Elute Impurities: 5% -> 10% EtOAc. (Elutes non-polar 4'-phenoxyacetophenone).[1][2]

• Elute Product: 15% -> 30% EtOAc. (The target compound usually elutes here).

• Leave Behind: 50%+ EtOAc (Elutes polar dimers/acids).

Troubleshooting: "Tailing on the Column"

Issue: The product spot streaks on TLC and elutes over many fractions. Cause: Interaction between the

-hydroxy ketone and acidic silica sites.[1][2] Fix:

• Basify Silica: Pre-wash the silica column with 1% Triethylamine (TEA) in Hexanes, then flush with pure Hexanes before loading. This neutralizes acidic sites and sharpens the band.

Mechanism of Instability (Why Purification is Difficult)

Understanding the chemistry prevents yield loss.

-Hydroxy acetophenones are susceptible to:

• Dimerization: Forming cyclic acetals (dioxanes) under acidic conditions.

• Oxidation: Converting to the

  -keto aldehyde (glyoxal derivative) or carboxylic acid.[1][2]

Figure 2: Common degradation pathways during heating or acidic exposure.[1][2]

Summary of Physical Data (Reference)

Property	Value (Approximate)	Source/Logic
Melting Point	100°C – 130°C	Estimated based on 4'-phenoxyacetophenone (50°C) + OH effect (+50-80°C).[1][2]
Solubility (Water)	Insoluble	Lipophilic phenoxy group dominates.
Solubility (EtOH)	Soluble (Hot)	Standard for acetophenones.
TLC Rf	~0.35	(30% EtOAc/Hexane).

References

• PubChem. 2',4'-Dihydroxyacetophenone and Acetophenone derivatives Physical Properties. National Library of Medicine.[2] Available at: [Link]

• Organic Syntheses. General procedures for alpha-hydroxy ketones (Benzoin/Phenacyl alcohols). Org.[6][7][8] Synth. Coll. Vol. 2, p. 480. Available at: [Link]

• Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry.[2] 5th Ed. Longman Scientific & Technical. (Standard reference for recrystallization solvent selection).

• Armarego, W.L.F. Purification of Laboratory Chemicals.[2] Butterworth-Heinemann.[1][2] (Source for general acetophenone purification).

Sources

• 1. prepchem.com [prepchem.com]
• 2. US10752571B2 - Method for purification of 4-hydroxyacetophenone - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 2'-hydroxyacetophenone, 118-93-4 [thegoodscentscompany.com]
• 8. researchgate.net [researchgate.net]

Navigating the Nuances of Base: A Technical Support Guide for 2-Hydroxy-4'-phenoxyacetophenone

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 2-Hydroxy-4'-phenoxyacetophenone. This guide is designed to provide in-depth, field-proven insights into the stability and reactivity of this molecule under basic conditions. Our goal is to equip you with the knowledge to anticipate challenges, troubleshoot effectively, and ensure the integrity of your experiments.

Introduction: The Dichotomy of Reactivity

2-Hydroxy-4'-phenoxyacetophenone is a versatile building block in synthetic chemistry, prized for its unique combination of a reactive phenol, a diaryl ether linkage, and a ketone moiety. However, this trifecta of functional groups also presents a significant challenge when working in basic media. The deprotonation of the phenolic hydroxyl group initiates a cascade of potential reactions that can compromise the stability of the molecule and the outcome of your synthesis. This guide will dissect these potential pitfalls and provide actionable strategies to maintain control over your reactions.

Frequently Asked Questions (FAQs)

Q1: I'm planning a reaction with 2-Hydroxy-4'-phenoxyacetophenone using a strong base like sodium hydroxide. What are the primary stability concerns?

A1: When 2-Hydroxy-4'-phenoxyacetophenone is exposed to strong bases, you should be aware of three primary degradation pathways:

• Cleavage of the Diaryl Ether Bond: The phenoxide formed upon deprotonation can induce instability in the diaryl ether linkage. While diaryl ethers are generally robust, the presence of the activating acetophenone group can make the C-O bond susceptible to nucleophilic attack, leading to the formation of 2,4-dihydroxyacetophenone and phenol as cleavage products.

• Intramolecular Cyclization: The phenoxide can act as an internal nucleophile, attacking the carbonyl carbon or the α-carbon of the acetophenone moiety. This can lead to the formation of heterocyclic byproducts such as substituted benzofurans. Studies on related 2-hydroxyacetophenone derivatives have shown that exposure to a base can induce oxidative ring closure.[1]

• Aldol Condensation: The ketone moiety possesses acidic α-protons. In the presence of a strong base, enolate formation can occur, leading to self-condensation (an aldol reaction) between two molecules of the starting material. This typically results in the formation of complex, often colored, byproducts.

Q2: I'm observing the formation of a dark-colored, tar-like substance in my reaction mixture. What is the likely cause?

A2: The formation of dark, insoluble materials is a common observation when working with phenols in basic media, especially in the presence of air.[2] The phenoxide ion is highly susceptible to oxidation by atmospheric oxygen, leading to the formation of colored quinone-type structures and subsequent polymerization.[2] Additionally, aldol condensation byproducts are often colored and can contribute to the darkening of the reaction mixture.

Q3: Can I use a protecting group to prevent these side reactions?

A3: Yes, protecting the phenolic hydroxyl group is a highly effective strategy to enhance the stability of 2-Hydroxy-4'-phenoxyacetophenone under basic conditions. By masking the phenol, you prevent the formation of the reactive phenoxide and thereby inhibit the primary degradation pathways.

• Ether-based protecting groups , such as a methyl or benzyl ether, are generally stable to a wide range of basic conditions.[3]

• Silyl ethers (e.g., TBDMS) are also a good option and are stable to many basic reagents, though they can be cleaved by fluoride ions.[4]

It is crucial to choose a protecting group that is stable to your intended reaction conditions and can be selectively removed later in your synthetic sequence.[5][6]

Q4: Are there specific bases that are less likely to cause degradation?

A4: The choice of base can significantly impact the stability of your compound. While strong inorganic bases like NaOH and KOH are often problematic, using a weaker or non-nucleophilic base can mitigate some of the side reactions.

• Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often milder alternatives for reactions requiring a base.

• Organic bases , such as triethylamine (NEt₃) or diisopropylethylamine (DIPEA), are generally non-nucleophilic and less likely to promote ether cleavage.

• For reactions requiring a strong base, using a hindered base like lithium diisopropylamide (LDA) at low temperatures can favor specific deprotonation at the α-carbon of the ketone without promoting other side reactions.

The optimal base will depend on the specific transformation you are trying to achieve. It is always advisable to perform small-scale test reactions to screen different bases.

Troubleshooting Guide

This section addresses common issues encountered during experiments with 2-Hydroxy-4'-phenoxyacetophenone in basic media and provides a logical workflow for troubleshooting.

Observed Issue	Potential Cause(s)	Recommended Solutions & Actions
Low yield of desired product; multiple unexpected spots on TLC.	1. Diaryl ether cleavage. 2. Intramolecular cyclization. 3. Aldol condensation.	Isolate and characterize major byproducts by LC-MS and NMR. • If ether cleavage is confirmed, consider using a milder, non-nucleophilic base (e.g., K₂CO₃, DIPEA).• If cyclization is the issue, try running the reaction at a lower temperature.• If aldol products are suspected, add the base slowly to a solution of your substrate at low temperature to minimize enolate self-condensation.• Consider protecting the phenolic hydroxyl group.
Reaction mixture turns dark brown or black.	1. Oxidation of the phenoxide. 2. Formation of colored byproducts from aldol condensation.	• Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude oxygen.• Use degassed solvents. • If possible, run the reaction at a lower temperature to slow down decomposition pathways.
Inconsistent reaction outcomes.	1. Variable purity of starting material. 2. Inconsistent base strength or concentration. 3. Presence of atmospheric oxygen.	• Ensure the purity of your 2-Hydroxy-4'-phenoxyacetophenone. Purify by recrystallization if necessary.• Use freshly prepared or titrated base solutions. • Maintain consistent reaction setup and conditions, including inert atmosphere and temperature control.

Logical Troubleshooting Flowchart

Sources

• 1. Unexpected migration and oxidative cyclization of substituted 2-acetophenone triflates under basic conditions: synthetic and mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanistic Study of Diaryl Ether Bond Cleavage during Palladium-Catalyzed Lignin Hydrogenolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.iitb.ac.in [chem.iitb.ac.in]
• 5. learninglink.oup.com [learninglink.oup.com]
• 6. Protecting group - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 2-Hydroxy-4'-phenoxyacetophenone

The following technical support guide is structured to address the purification of 2-Hydroxy-4'-phenoxyacetophenone specifically regarding the removal of phenol (

) impurities.

This guide assumes the user requires high-purity material for downstream applications (e.g., drug development or kinetic studies) where phenolic contaminants can interfere with nucleophilic substitutions or skew UV-Vis/HPLC baselines.

Topic: Removal of Phenol Impurities Document ID: PUR-HPA-042 Status: Active Last Updated: February 16, 2026[1]

Core Diagnostic: Know Your Molecule

Before selecting a protocol, you must define the chemical nature of your specific isomer. The nomenclature "2-Hydroxy" can refer to two distinct structural motifs with vastly different acid-base properties.

The "pKa Trap"

Phenol has a

of .[2][3][4] Your purification strategy depends entirely on whether your target molecule is more , less , or equally acidic.[1]

Scenario	Structure Type	Estimated	Interaction with NaOH
Type A	-Hydroxy Ketone (OH is on the alkyl chain)	~16-18 (Aliphatic)	Insoluble. Remains in organic phase.[1]
Type B	Ortho-Hydroxy Ketone (OH is on the aromatic ring)	~9-10 (Phenolic)	Soluble. Deprotonates and enters aqueous phase.[1]

Diagnostic Test: Dissolve 10 mg of your crude solid in 1 mL of Toluene or DCM. Add 1 mL of 1M NaOH. Shake.

• Result 1 (Two Layers, Organic is colored): You have Type A .[1] Proceed to Protocol 1 .

• Result 2 (One Layer or Color moves to Aqueous): You have Type B .[1] Proceed to Protocol 2 or 3 .

Troubleshooting Guides & Protocols

Protocol 1: The Caustic Wash (Chemo-Selective Extraction)

Best for: Type A (

-Hydroxy) targets or non-phenolic derivatives.[1]

Mechanism: Phenol is deprotonated by strong bases to form water-soluble sodium phenoxide.[1] If your target is aliphatic (non-acidic), it will remain in the organic solvent.

Step-by-Step Workflow:

• Dissolution: Dissolve crude 2-Hydroxy-4'-phenoxyacetophenone in Ethyl Acetate or Dichloromethane (DCM) . (Ratio: 10 mL solvent per 1 g solid).[1]

• Primary Wash: Wash the organic phase with 1M NaOH (

  vol).[1] Shake vigorously for 2 minutes.

  • Note: The aqueous layer should turn yellow/orange (phenoxide formation).

• Buffering: Wash the organic phase with 1M HCl (to neutralize trace base) followed by Brine (saturated NaCl).

• Drying: Dry over anhydrous

  , filter, and concentrate in vacuo.

Critical Alert: Do NOT use this method if your target has a phenolic hydroxyl group (Type B).[1] You will lose your product into the aqueous waste.

Protocol 2: The "Solubility Differential" (Recrystallization)

Best for: Type B (Phenolic) targets where acid-base extraction is impossible.[1]

Mechanism: Phenol is highly soluble in alcohols and ethers even at low temperatures.[1] 2-Hydroxy-4'-phenoxyacetophenone (a larger, rigid molecule) exhibits steep solubility curves—soluble in hot solvents but insoluble in cold.[1]

Recommended Solvent Systems:

• System A (High Polarity): Ethanol : Water (80:20).[1]

• System B (Non-Polar): Toluene : Hexane (1:3).[1]

The "Cold-Crash" Procedure:

• Dissolve crude solid in the minimum amount of boiling Ethanol.

• Add hot Water dropwise until slight turbidity (cloudiness) persists.

• Add 1-2 drops of Ethanol to clear the solution.[1]

• Allow to cool slowly to Room Temperature (RT), then refrigerate at 4°C for 4 hours.

• Filtration: Filter the crystals.

  • Crucial Step: Wash the filter cake with cold solvent (e.g., 10% EtOH in Water). The phenol impurity remains in the mother liquor.

Protocol 3: Steam Distillation (Volatility Separation)

Best for: Grossly contaminated samples (>5% Phenol).[1]

Mechanism: Phenol forms a positive azeotrope with water and is volatile with steam.[1] 2-Hydroxy-4'-phenoxyacetophenone has a much higher boiling point and low volatility.[1]

• Suspend the crude solid in water.

• Generate steam externally or boil the suspension vigorously.

• Collect the distillate (cloudy liquid).

  • Checkpoint: Test the distillate with

    solution. Violet color = Phenol is still coming off.[1]

• Stop when the distillate is clear.

• Recover the solid target from the boiling flask by filtration or extraction.

Visualizing the Workflow

The following diagram illustrates the decision logic for removing phenol based on the structural properties of your specific acetophenone derivative.

Caption: Decision matrix for selecting the optimal purification route based on the acidity of the target molecule.

Frequently Asked Questions (FAQ)

Q: I used NaOH wash and my yield dropped by 40%. What happened? A: You likely have the ortho-hydroxy (phenolic) isomer, or your NaOH was too concentrated.[1]

• Fix: Acidify your aqueous waste stream with HCl.[1] If a solid precipitates, that is your product.[1] Filter it and switch to Protocol 2 (Recrystallization) .[1]

Q: Can I use Silica Gel Chromatography? A: Yes, but Phenol is "sticky" on silica due to hydrogen bonding, often causing it to streak and co-elute with polar products.[1]

• Tip: Pre-wash your silica column with 1% Triethylamine (TEA) in Hexane to deactivate acidic sites, or use a mobile phase containing 0.1% Acetic Acid to sharpen the phenol peak and separate it from your ketone.

Q: How do I quantify the residual phenol? A:

• TLC: Use 20% EtOAc/Hexane. Phenol stains strongly with

  or Iodine.[1]

• HPLC: Monitor at 270 nm. Phenol elutes early on C18 columns.[1]

• NMR: Look for the characteristic phenol triplet/multiplet around 6.8–7.3 ppm (often overlapping, but the OH peak is distinct if run in

  ).[1]

References

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Standard protocols for separation of phenols and neutral compounds).

• Perrin, D. D., & Armarego, W. L. F. (1988).[1] Purification of Laboratory Chemicals (3rd ed.). Pergamon Press.[1] (Solubility data and recrystallization solvents for acetophenone derivatives).

• PubChem. (n.d.).[1] Compound Summary: 2',4'-Dihydroxyacetophenone.[1][5][6] National Library of Medicine.[1] Retrieved February 16, 2026, from [Link] (Data on pKa and solubility of hydroxyacetophenones).

• Reich, H. J. (n.d.).[1] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1] Retrieved February 16, 2026, from [Link] (Comparative acidity of phenols and ketones).

Sources

• 1. 2',4'-Dihydroxyacetophenone | C8H8O3 | CID 6990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Acidity of Phenols, Effect of Substituents on Acidity | Pharmaguideline [pharmaguideline.com]
• 4. youtube.com [youtube.com]
• 5. Showing Compound 2',4'-Dihydroxyacetophenone (FDB000833) - FooDB [foodb.ca]
• 6. medchemexpress.com [medchemexpress.com]

minimizing side reactions in alpha-hydroxylation of 4'-phenoxyacetophenone

Technical Support Center: Alpha-Hydroxylation of 4'-Phenoxyacetophenone

Welcome to the technical support center for the synthesis of α-hydroxy-4'-phenoxyacetophenone. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this specific transformation. The alpha-hydroxylation of ketones is a cornerstone reaction in organic synthesis, providing access to valuable building blocks for pharmaceuticals and fine chemicals.[1] However, the reaction is often plagued by competing side reactions that can drastically reduce yields and complicate purification.

This document moves beyond standard protocols to provide in-depth troubleshooting advice, rooted in mechanistic principles and practical laboratory experience. Our goal is to empower you to diagnose issues in your own experiments and strategically select conditions to favor the desired reaction pathway.

Troubleshooting Guide: Diagnosing and Minimizing Side Reactions

The key to a successful α-hydroxylation lies in controlling the reactivity of the starting material and the intermediate enolate. Most side reactions stem from an inappropriate choice of oxidant or suboptimal reaction conditions that allow for undesired pathways to compete.

Core Reaction & Common Pitfalls

The desired transformation involves the selective introduction of a hydroxyl group at the carbon adjacent to the carbonyl. This is typically achieved by forming an enolate under basic conditions, which then acts as a nucleophile, attacking an electrophilic oxygen source.

Caption: Desired reaction pathway versus common side reactions.

Issue 1: Over-oxidation and C-C Bond Cleavage

Q: My reaction is producing significant amounts of the corresponding α-diketone (a 1,2-dione) and, in some cases, 4-phenoxybenzoic acid. What is causing this, and how can I stop it?

A: This is a classic case of over-oxidation. The initially formed α-hydroxy ketone is itself susceptible to further oxidation, especially under harsh conditions or with an excess of the oxidizing agent. The formation of 4-phenoxybenzoic acid suggests a C-C bond cleavage event, similar to a haloform-type reaction, which can occur with potent oxidants.[2]

Root Causes & Solutions:

Cause	Scientific Rationale	Recommended Action
Excess Oxidant	Using more than one stoichiometric equivalent of the oxidant provides the opportunity for a second oxidation event on the desired product.	Titrate your base (if using LDA, etc.) and use precisely 1.0-1.05 equivalents of the oxidizing agent.
Harsh Oxidant	Powerful, non-selective oxidants like permanganate or some peroxy acids can easily oxidize the secondary alcohol of the product.[3][4]	Switch to a milder, more selective oxygen transfer reagent. N-sulfonyloxaziridines, such as Davis' oxaziridine, are highly effective for this transformation as they are specifically designed for the selective hydroxylation of enolates.[5][6][7]
High Temperature	Increased thermal energy accelerates all reaction rates, often reducing the selectivity between the first and second oxidation steps.	Strictly maintain low temperatures, typically -78 °C (a dry ice/acetone bath), from the point of enolate formation through to the final quench of the reaction.
Slow Quench	Leaving the reaction mixture to warm up before quenching can allow residual oxidant to react further.	Quench the reaction at low temperature (-78 °C) with a suitable reducing agent like saturated aqueous sodium thiosulfate or sodium bisulfite.

Issue 2: Baeyer-Villiger Oxidation Byproduct

Q: I am observing a significant byproduct with a mass corresponding to the insertion of an oxygen atom between the carbonyl carbon and the phenyl ring (forming 4'-phenoxyphenyl acetate). How do I prevent this Baeyer-Villiger side reaction?

A: The Baeyer-Villiger (BV) reaction is a well-known transformation of ketones into esters using peroxide-based oxidants, most commonly peroxy acids like m-CPBA.[8] Its presence indicates that your chosen oxidant is capable of this pathway and is not selectively reacting with the enolate.

Root Causes & Solutions:

• Oxidant Choice is Key: The primary cause is using an oxidant prone to the BV mechanism. While reagents like m-CPBA can be used for α-hydroxylation, they are often not the best choice for sensitive substrates.

  • Solution: Avoid peroxy acids. The most effective solution is to switch to an oxidant that does not proceed via the BV mechanism. N-sulfonyloxaziridines are again the gold standard here, as their mode of action is a direct oxygen transfer to the nucleophilic enolate carbon.[5][9] Hypervalent iodine reagents like o-iodoxybenzoic acid (IBX) can also be effective.[10]

• Incomplete Enolate Formation: If enolate formation is slow or incomplete, you will have a mixture of the starting ketone and its enolate in the presence of the oxidant. The free ketone is the substrate for the BV reaction.

  • Solution: Ensure quantitative enolate formation before adding the oxidant. Use a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS) in an anhydrous aprotic solvent (like THF) at -78 °C. Allow sufficient time for deprotonation (typically 30-60 minutes) before adding the oxidant.

Issue 3: Low Conversion / Recovery of Starting Material

Q: My reaction is clean, but I recover a large amount of my 4'-phenoxyacetophenone starting material. How can I drive the reaction to completion?

A: Low conversion typically points to inefficient enolate formation. The pKa of the α-proton of acetophenone is around 19 in THF, requiring a sufficiently strong base for complete deprotonation.

Root Causes & Solutions:

• Base is Too Weak: Weaker bases like NaOH, KOH, or alkoxides (e.g., t-BuOK) may establish an equilibrium with only a small amount of enolate present at any given time, leading to slow or incomplete reaction.[11]

  • Solution: Use a strong, non-reversible base like LDA or LHMDS. These bases have pKa's >35 and will deprotonate the ketone quantitatively and irreversibly.

• Poor Base Quality: LDA is notoriously sensitive to moisture and air. An inactive base will not deprotonate the ketone.

  • Solution: Use freshly prepared LDA or a high-quality commercial solution. If using a commercial solution, it should be titrated before use to determine its exact molarity.

• Insufficient Equivalents of Base: If there are acidic impurities in the solvent or on the glassware, or if the molarity of your base is lower than assumed, you may be using a sub-stoichiometric amount.

  • Solution: Ensure all glassware is rigorously dried (oven or flame-dried under vacuum/inert gas). Use freshly distilled, anhydrous solvents. Use a slight excess of base (e.g., 1.1 equivalents) to ensure complete deprotonation.

• Reaction Temperature Too Low for Deprotonation: While the oxidation step needs to be cold, some sterically hindered ketones require slightly higher temperatures for full enolate formation. This is less likely for acetophenone but can be a factor.

  • Solution: After adding the base at -78 °C, you can allow the mixture to warm briefly to 0 °C for 15-20 minutes to ensure complete deprotonation before re-cooling to -78 °C for the addition of the oxidant.

Frequently Asked Questions (FAQs)

Q1: Can I use molecular oxygen as a "green" oxidant for this reaction? A1: Yes, methods using molecular oxygen (O₂) in the presence of a strong base and often a phase-transfer catalyst have been developed.[12] However, these reactions can be prone to radical-mediated side reactions and may lead to cleavage products.[12] They require careful optimization of the catalyst, solvent, and base system to achieve high selectivity. For reliable, high-yield synthesis on a lab scale, enolate formation followed by a chemical oxidant like an oxaziridine is often more straightforward to control.

Q2: Does the phenoxy group interfere with the reaction? A2: The ether linkage of the phenoxy group is generally stable under the most common α-hydroxylation conditions (e.g., strong base at low temperature). The electron-donating nature of the phenoxy group can slightly increase the electron density of the acetophenone ring system, but it does not fundamentally alter the α-hydroxylation mechanism via enolate formation. The primary concern is always the selective reaction at the α-carbon over the ketone or aromatic rings.

Q3: My desired α-hydroxy ketone product seems to be unstable during workup or purification. What precautions should I take? A3: α-hydroxy ketones can be sensitive. They can undergo dimerization or decomposition, especially under acidic or basic conditions or upon heating.[13]

• Workup: Use a mild, buffered workup. Avoid strong acids or bases. A standard quench with saturated ammonium chloride (NH₄Cl) is often suitable.

• Purification: Use column chromatography on silica gel at room temperature. Do not let the product sit on the column for an extended period. Use neutral or slightly acidic eluent systems (e.g., Hexane/Ethyl Acetate). Avoid basic eluents.

• Storage: Store the purified product under an inert atmosphere (N₂ or Ar) at low temperatures (e.g., in a freezer) to prevent degradation.

Recommended Protocol: High-Selectivity α-Hydroxylation via a Lithium Enolate

This protocol utilizes a robust and highly selective method involving the pre-formation of the lithium enolate followed by oxidation with (+)-(camphorsulfonyl)oxaziridine. This method is known to minimize both over-oxidation and Baeyer-Villiger side reactions.[10]

Caption: Step-by-step experimental workflow for selective α-hydroxylation.

Materials:

• 4'-Phenoxyacetophenone (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Diisopropylamine (1.1 equiv)

• n-Butyllithium (n-BuLi), 2.5 M in hexanes (1.05 equiv)

• (+)-(Camphorsulfonyl)oxaziridine (1.1 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate, Hexanes, Brine, Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• System Preparation: Under an inert atmosphere (N₂ or Argon), add anhydrous THF to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel.

• LDA Preparation (or use of commercial LDA): Cool the flask to -78 °C. To a separate flask under N₂, add diisopropylamine to anhydrous THF. Cool to 0 °C and add n-BuLi dropwise. Stir for 30 minutes at 0 °C to form LDA. Cool this LDA solution to -78 °C before use.

• Enolate Formation: In the main reaction flask, dissolve 4'-phenoxyacetophenone in anhydrous THF. Cool the solution to -78 °C. Slowly add the pre-prepared LDA solution dropwise via cannula or syringe over 15 minutes, ensuring the internal temperature does not rise above -70 °C. Stir the resulting enolate solution at -78 °C for 1 hour.

• Oxidation: In a separate dry flask, dissolve (+)-(camphorsulfonyl)oxaziridine in a minimal amount of anhydrous THF. Add this solution dropwise to the stirred enolate solution at -78 °C over 20-30 minutes.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) by periodically taking small aliquots, quenching them in NH₄Cl, extracting with ethyl acetate, and spotting on a TLC plate. The reaction is typically complete in 2-4 hours.

• Quench: Once the starting material is consumed, quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to slowly warm to room temperature.

• Workup: Transfer the mixture to a separatory funnel. Add water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure α-hydroxy-4'-phenoxyacetophenone.

References

• Green organocatalytic α-hydroxylation of ketones. RSC Publishing.
• Synthesis of α-hydroxy ketones and aldehydes. Organic Chemistry Portal.
• Biocatalytic Strategies for the Asymmetric Synthesis of α-Hydroxy Ketones. Accounts of Chemical Research, ACS Publications.
• Hydroxy ketone synthesis by oxidation. Organic Chemistry Portal.

• Davis, F. A., & Chen, B. C. (1992). Asymmetric hydroxylation of enolates with N-sulfonyloxaziridines. Chemical Reviews, 92(5), 919–934. Available at: [Link]

• ChemInform Abstract: Asymmetric Hydroxylation of Enolates with N-Sulfonyloxaziridines. ChemInform, Wiley Online Library.
• Selective Oxidation of α‐Hydroxy Ketones to α‐Diketones with Chromium Trioxide Supported on Kieselghur Reagent. Taylor & Francis Online.
• Alpha-Hydroxyl ketone preparation by five different methods using different synthons. YouTube.
• Davis Asymmetric Hydroxylation. SynArchive.

• Asymmetric hydroxylation of enolates with N-sulfonyloxaziridines. Semantic Scholar. Available at: [Link]

• Asymmetric hydroxylation of enolates with N-sulfonyloxaziridines. Drexel University.
• Phase-Transfer-Catalyzed Enantioselective α-Hydroxylation of Acyclic and Cyclic Ketones with Oxygen. ACS Catalysis, ACS Publications.
• Direct synthesis of α-hydroxyacetophenones through molecular iodine activation of carbon–carbon double bonds. RSC Advances, RSC Publishing.

• α-HYDROXY DIMETHYLACETAL. Organic Syntheses Procedure. Available at: [Link]

• Different approaches for α-functionalization of acetophenones. ResearchGate. Available at: [Link]

• Help needed, failed hydroxylation of alpha ketones. Sciencemadness Discussion Board.
• Process for the preparation of aromatic alpha-hydroxy ketones. Google Patents.

• α-Hydroxy Ketones as Useful Templates in Asymmetric Reactions. ResearchGate. Available at: [Link]

• Biocatalytic strategies for the asymmetric synthesis of alpha-hydroxy ketones. PubMed. Available at: [Link]

• Substrate Specificity and Enantioselectivity of 4-Hydroxyacetophenone Monooxygenase. Applied and Environmental Microbiology. Available at: [Link]

• Asymmetric Synthesis of Tertiary α-Hydroxyketones by Enantioselective Decarboxylative Chlorination and Subsequent Nucleophilic Substitution. Molecules, MDPI. Available at: [Link]

• The reaction catalyzed by 4-hydroxyacetophenone monooxygenase to convert 4-hydroxyacetophenone into 4-phenyl acetate. ResearchGate. Available at: [Link]

• Asymmetric α-hydroxy Ketone Synthesis by Direct Ketone Oxidation Using a Bimetallic Palladium(II) Complex. CORE. Available at: [Link]

• The Role of 4'-Hydroxyacetophenone in Modern Organic Synthesis. Alpha Pioneer. Available at: [Link]

• Development of benign synthesis of some terminal α-hydroxy ketones and aldehydes. OuluREPO. Available at: [Link]

• ONE-POT AND EFFICIENT SYNTHESIS OF SOME NEW BIS(1,5-DIARYL- 1,5-DIKETONES) VIA CLAISEN SCHMIDT CONDENSATION. Revue Roumaine de Chimie. Available at: [Link]

• Asymmetric synthesis of α-hydroxy carboxylic acids: direct oxidation of chiral amide enolates using 2-sulfonyloxaziridines. Drexel University.

• Oxidation of 4-aryl- and 4-alkyl-substituted 2,6-dimethyl-3,5-bis(alkoxycarbonyl)-1,4-dihydropyridines by human liver microsomes and immunochemical evidence for the involvement of a form of cytochrome P-450. PubMed. Available at: [Link]

• An efficient one-pot and simple multicomponent approach to the synthesis of highly functionalized furans containing dialkyl phenol. TÜBİTAK Academic Journals. Available at: [Link]

• One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene. Organic Letters, ACS Publications. Available at: [Link]

• Development of an efficient, one‐pot, multicomponent protocol for synthesis of 8‐hydroxy‐4‐phenyl‐1,2‐dihydroquinoline derivatives. Journal of Heterocyclic Chemistry, Wiley. Available at: [Link]

• A one-pot two-step microwave-assisted synthesis of N1-substituted 5,6-ring-fused 2-pyridones. University of Parma. Available at: [Link]

• Experiment 4 - Oxidation of Acetophenone. WebAssign. Available at: [Link]

Sources

• 1. Biocatalytic strategies for the asymmetric synthesis of alpha-hydroxy ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. webassign.net [webassign.net]
• 3. α-Hydroxy carbonyl compound synthesis by oxidation, hydrolysis or rearrangement [organic-chemistry.org]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Research Portal [researchdiscovery.drexel.edu]
• 8. Substrate Specificity and Enantioselectivity of 4-Hydroxyacetophenone Monooxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Research Portal [researchdiscovery.drexel.edu]
• 10. Hydroxy ketone synthesis by oxidation [organic-chemistry.org]
• 11. sciencemadness.org [sciencemadness.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

characteristic IR absorption bands of alpha-hydroxy acetophenones

Precision Analysis of Characteristic IR Bands: -Hydroxy Acetophenones

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the structural characterization of acetophenone derivatives,

-hydroxy acetophenones (phenacyl alcohols) present a unique spectroscopic challenge. Unlike simple aliphatic ketones, their infrared (IR) spectra are defined by a "tug-of-war" between two opposing mechanistic forces: the electron-withdrawing inductive effect (-I) of the -oxygen and intramolecular hydrogen bonding.

This guide provides a definitive technical comparison of

-hydroxy acetophenones against their structural analogs ( -halo, -hydroxy, and -hydroxy variants). It establishes a self-validating experimental protocol to distinguish intramolecular (chelation) from intermolecular hydrogen bonding—a critical differentiation for verifying purity and solution-state conformation in drug development.

Mechanistic Foundation: The Frequency Shift

To interpret the IR spectrum of an

-hydroxy acetophenone, one must understand the competing forces acting on the carbonyl ( ) bond.

• The Baseline: Unsubstituted acetophenone exhibits a conjugated carbonyl stretch at ~1685 cm⁻¹ (lower than the 1715 cm⁻¹ of aliphatic ketones due to resonance with the benzene ring).

• Force A: Inductive Effect (Blue Shift): An electronegative atom (like Oxygen or Bromine) on the

  -carbon pulls electron density through the -bond framework. This strengthens the bond (shortening it) and raises the vibrational frequency.

• Force B: Hydrogen Bonding (Red Shift): The

  -hydroxyl proton can donate a hydrogen bond to the carbonyl oxygen, forming a 5-membered ring. This donation increases the single-bond character of the carbonyl, weakening it and lowering the frequency.

In

-hydroxy acetophenones, these forces partially cancel each other out, resulting in a subtle shift compared to the dramatic shifts seen in -halo (pure inductive) or -hydroxy (strong resonance-assisted chelation) analogs.

Visualization: The Mechanistic Tug-of-War

Figure 1: The opposing electronic and steric forces determining the carbonyl frequency in

-hydroxy acetophenones.

Comparative Analysis: Diagnostic IR Bands

The following table contrasts

-hydroxy acetophenone (Phenacyl alcohol) with its key analogs. Note the distinct behavior of the Hydroxyl ( ) and Carbonyl ( ) bands.[1]

Table 1: Characteristic IR Wavenumbers (cm⁻¹) in Dilute Solution (CCl₄/CHCl₃)

Compound Class	Structure Type	Carbonyl	Hydroxyl	Mechanistic Dominance
Acetophenone	Unsubstituted	1685 - 1690	N/A	Conjugation (Baseline)
-Bromo	-Halogen	1705 - 1715	N/A	Inductive (-I) dominates (Raises )
-Hydroxy	Phenacyl Alcohol	1695 - 1705	~3450 - 3500 (Sharp)	Balanced: Inductive > H-Bond (Slightly raised )
-Hydroxy	Ring Isomer (Ortho)	1635 - 1650	2500 - 3200 (Broad)	Chelation: Strong 6-membered ring (Massive Red Shift)
-Hydroxy	Ring Isomer (Para)	1670 (s) / 1690 (d)	3600 (Free) / 3300 (Bonded)	Intermolecular: Conc.[2][3] dependent

(s) = solid state; (d) = dilute solution

Key Technical Insights:

• The "Alpha" vs. "Ortho" Trap: Do not confuse

  -hydroxy ( ) with -hydroxy (Ring-OH). The -hydroxy isomer forms a resonance-stabilized 6-membered chelate ring that is far stronger than the 5-membered ring of the -hydroxy species. Consequently, the carbonyl in the "Ortho" isomer appears much lower ( cm⁻¹) than the "Alpha" isomer ( cm⁻¹).

• The "Inductive" Proof: Comparing

  -hydroxy to -bromo confirms the H-bond effect. The -bromo carbonyl is significantly higher ( cm⁻¹) because it lacks the H-bond "drag." The -hydroxy is lower than the bromo, proving the H-bond exists, but higher than the unsubstituted parent, proving the inductive effect is still the net winner.

Experimental Protocol: The Dilution Validation

To scientifically validate that an observed spectral feature is due to intramolecular hydrogen bonding (characteristic of

-hydroxy acetophenones) rather than intermolecular aggregation (characteristic of -hydroxy or wet samples), you must perform a Dilution Study .

Principle: Intermolecular bonds break upon dilution; Intramolecular bonds do not.

Protocol Workflow

• Preparation: Prepare a 0.1 M solution of the analyte in dry Carbon Tetrachloride (

  ) or Chloroform ( ). Note: Solvents must be non-polar and dry to avoid competing H-bonds.

• Baseline Scan: Acquire FTIR spectrum (16 scans, 4 cm⁻¹ resolution).

• Serial Dilution: Dilute the sample to 0.01 M and then 0.001 M.

• Comparison: Overlay the Hydroxyl (

  cm⁻¹) and Carbonyl ( cm⁻¹) regions.

Decision Logic (DOT Diagram)

Figure 2: Logic flow for distinguishing H-bonding types via dilution.

Expected Outcome for

-Hydroxy Acetophenones:

• : Remains constant at ~3450-3500 cm⁻¹ (Sharp). It does not shift to the free alcohol position (3600+ cm⁻¹) because the 5-membered ring is stable.
• : Remains constant at ~1695-1705 cm⁻¹ .

References

• NIST Chemistry WebBook. Ethanone, 2-hydroxy-1-phenyl- (Phenacyl Alcohol) IR Spectrum. National Institute of Standards and Technology.[4] Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard reference for inductive vs. H-bonding shifts).

• BenchChem. A Comparative Guide to the FT-IR Analysis of the Carbonyl Stretch in 3'-Bromoacetophenone. (Data on inductive shifts in substituted acetophenones). Link

• NIST Chemistry WebBook. Acetophenone, 4'-hydroxy- (p-Hydroxyacetophenone) IR Spectrum. (Reference for intermolecular H-bonding behavior). Link

Sources

• 1. uobabylon.edu.iq [uobabylon.edu.iq]
• 2. chem.pg.edu.pl [chem.pg.edu.pl]
• 3. chem.pg.edu.pl [chem.pg.edu.pl]
• 4. Ethanone, 2-hydroxy-1-phenyl- [webbook.nist.gov]